Cas no 1142207-45-1 (4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol)

• Product Name: 4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol
• CAS No: 1142207-45-1
• MF: C₉H₉N₅O₂S
• MW: 251.265059232712
• CID: 3159628
• PubChem ID: 25220328
• Update Time: 2025-07-30

4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol
• 4-amino-2-(2-nitrophenyl)-2,5-dihydro-1H-1,3,5-triazine-6-thione
• AKOS005214375
• 4-amino-6-(2-nitrophenyl)-5,6-dihydro-1H-1,3,5-triazine-2-thione
• SB73407
• STK505330
• 1142207-45-1

• MDL： MFCD12027921
• Inchi： 1S/C9H9N5O2S/c10-8-11-7(12-9(17)13-8)5-3-1-2-4-6(5)14(15)16/h1-4,7H,(H4,10,11,12,13,17)
• InChI Key： ZZJRDIKQBKIACB-UHFFFAOYSA-N
• SMILES： S=C1NC(N)=NC(C2C=CC=CC=2[N+](=O)[O-])N1

Computed Properties

• Exact Mass: 251.04769572Da
• Monoisotopic Mass: 251.04769572Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol

4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol (CAS No. 1142207-45-1): A Comprehensive Overview

4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol (CAS No. 1142207-45-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as ANPTT, belongs to the class of triazines and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of ANPTT.

Chemical Structure and Properties

The chemical structure of 4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol is defined by its triazine core and the presence of a nitrophenyl group and a thiol moiety. The triazine ring system provides a stable platform for various functional groups, making it a versatile scaffold in drug design. The nitrophenyl group imparts electronic effects that can influence the compound's reactivity and biological activity. The thiol group, on the other hand, is known for its nucleophilic properties and can participate in various chemical reactions and biological processes.

The molecular formula of ANPTT is C₉H₈N₄O₃S, with a molecular weight of approximately 240.25 g/mol. It is a white to off-white solid at room temperature and is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and methanol. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol has been explored through various synthetic routes. One common method involves the reaction of 2-nitrobenzaldehyde with thiourea in the presence of a base to form an intermediate imine derivative. This intermediate is then cyclized under appropriate conditions to yield the desired triazine compound. Another approach involves the condensation of 2-nitrobenzoyl chloride with thiourea followed by cyclization with an appropriate amine.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for ANPTT. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing the formation of by-products. Additionally, the use of solvent-free conditions and solid-phase synthesis techniques has further enhanced the efficiency and sustainability of the synthetic process.

Biological Properties

The biological properties of 4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol have been extensively studied due to its potential therapeutic applications. One of the key areas of interest is its antimicrobial activity. Research has shown that ANPTT exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, ANPTT has also been investigated for its antioxidant activity. The presence of the thiol group allows it to act as a scavenger of reactive oxygen species (ROS), which are implicated in various oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that ANPTT can effectively protect cells from oxidative damage by neutralizing free radicals.

Clinical Applications

The potential clinical applications of 4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol are diverse and promising. In the field of infectious diseases, ANPTT could be developed into a novel antimicrobial agent to combat multidrug-resistant bacteria. Its broad-spectrum activity makes it a valuable candidate for treating infections caused by both common pathogens and emerging drug-resistant strains.

In neurology, ANPTT's antioxidant properties make it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that ANPTT can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Current Research Trends

The ongoing research on 4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of active investigation is the development of prodrugs that can enhance the bioavailability and target specificity of ANPTT. Prodrug strategies involve modifying the compound's structure to improve its solubility or stability while ensuring that it is converted into the active form upon reaching the target site.

Another promising direction is the use of nanotechnology to deliver ANPTT more effectively to target tissues or cells. Nanoparticle-based delivery systems have shown great potential in enhancing drug efficacy while reducing side effects. For example, encapsulating ANPTT in biodegradable nanoparticles can protect it from degradation in the bloodstream and ensure controlled release at the target site.

Conclusion

4-Amino-6-(2-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol (CAS No. 1142207-45-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, including antimicrobial and antioxidant properties. Ongoing research efforts are aimed at optimizing its pharmacological profile and exploring new therapeutic applications through advanced synthetic methods and drug delivery technologies.